Cas no 1029413-43-1 (1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine)
1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(2-(4-amino-1H-pyrazol-1-yl)ethyl)piperidine-1-carboxylate
- 1-(2-(1-boc-piperidin-4-yl)-ethyl)-1h-pyrazol-4-ylamine
- AX8266570
- 1-(2-(1-Boc-piperidin-4-yl)ethyl)-1H-pyrazol-4-ylamine
- 1-[2-[1-(tert-Butoxycarbonyl)-4-piperidinyl]ethyl]-4-amino-1H-pyrazole
- SB43920
- CS-0171755
- MFCD10687119
- tert-butyl4-(2-(4-amino-1H-pyrazol-1-yl)ethyl)piperidine-1-carboxylate
- A1-22584
- tert-butyl 4-[2-(4-aminopyrazol-1-yl)ethyl]piperidine-1-carboxylate
- SCHEMBL15939449
- DB-017023
- DA-16154
- 4-[2-(4-Amino-pyrazol-1-yl)-ethyl]-piperidine-1-carboxylic acid tert-butyl ester
- AS-35994
- AKOS026670771
- 1029413-43-1
- 1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine
-
- MDL: MFCD10687119
- Inchi: 1S/C15H26N4O2/c1-15(2,3)21-14(20)18-7-4-12(5-8-18)6-9-19-11-13(16)10-17-19/h10-12H,4-9,16H2,1-3H3
- InChI Key: SHZGLPIAOJMENJ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(CCN2C=C(C=N2)N)CC1)=O
Computed Properties
- Exact Mass: 294.20557608g/mol
- Monoisotopic Mass: 294.20557608g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73.4
- XLogP3: 1.5
Experimental Properties
- Color/Form: Yellow to Brown Solid
- Density: 1.2±0.1 g/cm3
- Boiling Point: 445.5±15.0 °C at 760 mmHg
- Flash Point: 223.2±20.4 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280;P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Room temperature
1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 036815-250mg |
1-(2-(1-Boc-Piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine |
1029413-43-1 | 97% | 250mg |
£280.00 | 2022-03-01 | |
| Fluorochem | 036815-1g |
1-(2-(1-Boc-Piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine |
1029413-43-1 | 97% | 1g |
£698.00 | 2022-03-01 | |
| AstaTech | 52113-0.25/G |
1-(2-(1-BOC-PIPERIDIN-4-YL)-ETHYL)-1H-PYRAZOL-4-YLAMINE |
1029413-43-1 | 97% | 0.25g |
$377 | 2023-09-17 | |
| AstaTech | 52113-1/G |
1-(2-(1-BOC-PIPERIDIN-4-YL)-ETHYL)-1H-PYRAZOL-4-YLAMINE |
1029413-43-1 | 97% | 1g |
$977 | 2023-09-17 | |
| Chemenu | CM316311-1g |
tert-Butyl 4-(2-(4-amino-1H-pyrazol-1-yl)ethyl)piperidine-1-carboxylate |
1029413-43-1 | 95% | 1g |
$818 | 2023-02-03 | |
| abcr | AB283329-250 mg |
4-[2-(4-Amino-pyrazol-1-yl)-ethyl]-piperidine-1-carboxylic acid tert-butyl ester; 97% |
1029413-43-1 | 250MG |
€439.30 | 2022-06-02 | ||
| abcr | AB283329-1 g |
4-[2-(4-Amino-pyrazol-1-yl)-ethyl]-piperidine-1-carboxylic acid tert-butyl ester; 97% |
1029413-43-1 | 1g |
€1,030.80 | 2022-06-02 | ||
| Alichem | A129005519-1g |
tert-Butyl 4-(2-(4-amino-1H-pyrazol-1-yl)ethyl)piperidine-1-carboxylate |
1029413-43-1 | 95% | 1g |
$651.00 | 2023-09-04 | |
| Chemenu | CM316311-1g |
tert-Butyl 4-(2-(4-amino-1H-pyrazol-1-yl)ethyl)piperidine-1-carboxylate |
1029413-43-1 | 95% | 1g |
$551 | 2021-08-18 | |
| TRC | B663483-10mg |
1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine |
1029413-43-1 | 10mg |
$ 50.00 | 2022-06-07 |
1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine
Professional Introduction to Compound with CAS No. 1029413-43-1 and Product Name: 1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine
The compound in question, identified by the CAS No. 1029413-43-1, is a sophisticated organic molecule with significant applications in the field of pharmaceutical chemistry. Its molecular structure, featuring a 1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine backbone, positions it as a versatile intermediate in the synthesis of bioactive molecules. This introduction delves into the compound's chemical properties, synthetic pathways, and its relevance in contemporary pharmaceutical research.
The Boc-piperidine moiety in the compound's name is a critical functional group that enhances its stability and reactivity, making it an attractive candidate for further derivatization. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate biological pathways. Specifically, the pyrazole ring contributes to the molecule's binding affinity and pharmacokinetic profile, which are essential factors in drug design.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like pyrazoles in developing novel therapeutic agents. The 1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine structure has been explored in several studies for its potential as a scaffold in antiviral and anticancer therapies. Its ability to interact with biological targets such as enzymes and receptors has been a focal point for researchers aiming to develop small-molecule inhibitors.
The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The presence of the Boc (tert-butoxycarbonyl) group ensures that the piperidine nitrogen remains protected until it is needed for further functionalization. This protection-deprotection strategy is a hallmark of modern synthetic methodologies, allowing for precise control over reaction outcomes.
In the context of medicinal chemistry, the pyrazol-4-ylamine moiety has been extensively studied for its pharmacological properties. Pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticonvulsant effects. The structural flexibility of this compound allows it to be modified in various ways to optimize its pharmacological profile, making it a valuable tool for drug development.
Current research trends indicate that compounds with similar structures are being increasingly utilized in preclinical studies due to their promising therapeutic potential. For instance, derivatives of 1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine have shown efficacy in models of neurological disorders and autoimmune diseases. These findings underscore the importance of continued investigation into this class of molecules.
The chemical stability and solubility profile of this compound also make it suitable for formulation into various dosage forms. Researchers are exploring different delivery systems to enhance its bioavailability and target specificity. Advances in computational chemistry have further facilitated the design of analogs with improved pharmacokinetic properties.
The role of computational methods in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict the binding interactions between 1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine and its target proteins. These simulations help identify key residues involved in binding and guide the design of more potent derivatives.
Furthermore, green chemistry principles have influenced modern synthetic approaches, emphasizing sustainability and efficiency. The synthesis of this compound has been refined to minimize waste and reduce hazardous byproducts, aligning with global efforts to promote environmentally friendly practices in pharmaceutical manufacturing.
The future prospects for this compound are promising, with ongoing studies focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and safety profiles. The integration of artificial intelligence (AI) into drug discovery processes is also likely to accelerate the development pipeline for compounds like 1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine.
In conclusion, the compound with CAS No. 1029413-43-1, characterized by its Boc-piperidine and pyrazole functionalities, represents a significant advancement in pharmaceutical chemistry. Its structural features and synthetic accessibility make it a valuable intermediate for developing next-generation therapeutics. As research continues to uncover new applications for this molecule, its impact on medicine is poised to grow substantially.
1029413-43-1 (1-(2-(1-Boc-piperidin-4-yl)-ethyl)-1H-pyrazol-4-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)